Cas no 890594-44-2 (3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-1-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylbutan-1-one)

• Product Name: 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-1-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylbutan-1-one
• CAS No: 890594-44-2
• MF: C₂₁H₃₁N₅O₃S
• MW: 433.567543268204
• CID: 6025091
• PubChem ID: 6456761
• Update Time: 2025-10-29

3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-1-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylbutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-1-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylbutan-1-one
• 3-(3,5-dimethyl-1,2,4-triazol-1-yl)-1-[4-(2,4,6-trimethylphenyl)sulfonylpiperazin-1-yl]butan-1-one
• 890594-44-2
• AKOS016315861
• 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-1-(4-(mesitylsulfonyl)piperazin-1-yl)butan-1-one
• VU0606961-1
• MLS001035495
• CHEMBL2140377
• AKOS002245400
• Z274553616
• 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-1-[4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-yl]butan-1-one
• F3238-0152
• SMR000669535

• Inchi： 1S/C21H31N5O3S/c1-14-11-15(2)21(16(3)12-14)30(28,29)25-9-7-24(8-10-25)20(27)13-17(4)26-19(6)22-18(5)23-26/h11-12,17H,7-10,13H2,1-6H3
• InChI Key： NEFVVNJVLFFOPJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(S(C2=C(C)C=C(C)C=C2C)(=O)=O)CC1)(=O)CC(N1C(C)=NC(C)=N1)C

Computed Properties

• Exact Mass: 433.21476104g/mol
• Monoisotopic Mass: 433.21476104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.8Ų

Additional information on 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-1-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylbutan-1-one

3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-1-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylbutan-1-one (CAS No. 890594-44-2): A Comprehensive Overview

3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-1-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylbutan-1-one (CAS No. 890594-44-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of a 1,2,4-triazole ring and a piperazine moiety, linked through a butanone bridge. Its complex structure makes it a subject of interest for drug discovery and material science applications.

The compound's 3,5-dimethyl-1H-1,2,4-triazol-1-yl group is known for its role in enhancing biological activity, while the 2,4,6-trimethylbenzenesulfonyl component contributes to its stability and solubility. Researchers are particularly interested in how these structural features influence the compound's interactions with biological targets. Recent studies suggest potential applications in modulating enzyme activity, though further validation is required.

In the context of current pharmaceutical trends, 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-1-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylbutan-1-one aligns with the growing demand for small molecule therapeutics and targeted drug delivery systems. Its molecular weight of approximately 460.58 g/mol and moderate lipophilicity make it suitable for further optimization in drug development programs. The compound's piperazine ring system is particularly noteworthy, as this scaffold appears in numerous FDA-approved drugs.

From a synthetic chemistry perspective, the preparation of CAS 890594-44-2 involves multi-step organic transformations, typically starting from commercially available 1,2,4-triazole derivatives. The sulfonylation step using 2,4,6-trimethylbenzenesulfonyl chloride is crucial for achieving the desired molecular architecture. Process chemists have developed various purification methods to obtain this compound in high purity, essential for research applications.

The thermal stability of 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-1-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylbutan-1-one has been characterized through differential scanning calorimetry (DSC), showing decomposition above 200°C. This property, combined with its solubility profile in common organic solvents, makes it suitable for formulation studies. Researchers are investigating its potential as a protein-protein interaction inhibitor, a hot topic in contemporary drug discovery.

In analytical chemistry, 890594-44-2 can be identified and quantified using reverse-phase HPLC with UV detection, typically showing strong absorption around 254 nm. Mass spectrometry analysis confirms its molecular ion peak at m/z 461.2 [M+H]+, consistent with its molecular formula C22H32N6O3S. These analytical characteristics are important for quality control in research settings.

The compound's potential extends beyond pharmaceuticals. Material scientists are exploring its use in advanced polymer systems, where its aromatic and heterocyclic components could contribute to thermal stability and mechanical properties. This dual applicability in life sciences and materials science makes 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-1-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylbutan-1-one a versatile research chemical.

From a regulatory perspective, CAS 890594-44-2 is currently classified as a research chemical, with no known commercial drug products containing this compound. However, its structural features suggest potential for intellectual property development, particularly in the area of kinase inhibitors and GPCR modulators, which remain highly sought-after in the pharmaceutical industry.

Storage recommendations for 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-1-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylbutan-1-one include protection from moisture and storage at room temperature in airtight containers. The compound shows good stability under these conditions, as demonstrated by accelerated stability studies. Researchers handling this material should follow standard laboratory safety protocols.

The future research directions for 890594-44-2 may include detailed structure-activity relationship studies, formulation optimization, and potential scale-up synthesis. As the pharmaceutical industry continues to explore heterocyclic compounds for therapeutic applications, this molecule represents an interesting case study in molecular design and drug discovery strategies.

In conclusion, 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-1-4-(2,4,6-trimethylbenzenesulfonyl)piperazin-1-ylbutan-1-one (CAS No. 890594-44-2) stands as a promising compound at the intersection of medicinal chemistry and materials science. Its unique structural features and potential applications make it worthy of continued investigation in both academic and industrial research settings.